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4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one 4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0727999
InChI: InChI=1S/C24H26ClN3O5/c1-32-19-6-5-16(14-18(19)25)22(29)20-21(17-4-2-7-26-15-17)28(24(31)23(20)30)9-3-8-27-10-12-33-13-11-27/h2,4-7,14-15,21,29H,3,8-13H2,1H3/b22-20+
SMILES: COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CN=CC=C4)O)Cl
Molecular Formula: C24H26ClN3O5
Molecular Weight: 471.9 g/mol

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one

CAS No.:

Cat. No.: VC0727999

Molecular Formula: C24H26ClN3O5

Molecular Weight: 471.9 g/mol

* For research use only. Not for human or veterinary use.

4-(3-chloro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one -

Specification

Molecular Formula C24H26ClN3O5
Molecular Weight 471.9 g/mol
IUPAC Name (E)-(3-chloro-4-methoxyphenyl)-[1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-pyridin-3-ylpyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C24H26ClN3O5/c1-32-19-6-5-16(14-18(19)25)22(29)20-21(17-4-2-7-26-15-17)28(24(31)23(20)30)9-3-8-27-10-12-33-13-11-27/h2,4-7,14-15,21,29H,3,8-13H2,1H3/b22-20+
Standard InChI Key ZBVQSOUORJJIFH-LSDHQDQOSA-N
Isomeric SMILES COC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CN=CC=C4)/[O-])Cl
SMILES COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CN=CC=C4)O)Cl
Canonical SMILES COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CN=CC=C4)[O-])Cl

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